Cas no 2680865-61-4 (2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid)

• Product Name: 2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid
• CAS No: 2680865-61-4
• MF: C₁₄H₂₀F₃NO₃
• MW: 307.308714866638
• CID: 5636370
• PubChem ID: 165926737
• Update Time: 2025-07-23

2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28291650
• 2680865-61-4
• 2-[3-(2,2,2-trifluoroacetyl)-3-azaspiro[5.5]undecan-9-yl]acetic acid
• 2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid

• Inchi： 1S/C14H20F3NO3/c15-14(16,17)12(21)18-7-5-13(6-8-18)3-1-10(2-4-13)9-11(19)20/h10H,1-9H2,(H,19,20)
• InChI Key： JAJOYZRDBRDLLA-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2(CC1)CCC(CC(=O)O)CC2)=O)(F)F

Computed Properties

• Exact Mass: 307.13952799g/mol
• Monoisotopic Mass: 307.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid

Introduction to 2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid (CAS No: 2680865-61-4)

2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2680865-61-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic acetic acid derivative features a unique structural motif consisting of a spirocyclic framework connected to an acetic acid moiety, with an azaspiro structure that introduces rigidity and specific steric constraints. The presence of a trifluoroacetyl group further enhances its chemical reactivity and potential biological activity, making it a compound of considerable interest for medicinal chemists.

The spirocyclic core of this molecule, specifically the spiro5.5undecan scaffold, imparts a distinct three-dimensional conformation that can influence its interactions with biological targets. Spirocyclic compounds are known for their stability and unique binding properties, often leading to high-affinity interactions with proteins and enzymes. The incorporation of an azaspiro unit not only adds to the structural complexity but also opens up possibilities for modulating electronic properties and hydrogen bonding capabilities, which are critical factors in drug design.

One of the most compelling aspects of 2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid is its potential as a building block in the synthesis of more complex pharmacophores. The trifluoroacetyl group is particularly noteworthy, as trifluoromethyl (–CF₃) substituents are frequently employed in drug development due to their ability to enhance metabolic stability, lipophilicity, and binding affinity. This feature makes the compound a valuable intermediate for constructing novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that the rigid spirocyclic structure of 2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid could facilitate precise docking into active sites of enzymes or receptors, potentially leading to the development of selective inhibitors. For instance, computational simulations have hinted at its potential interaction with enzymes involved in metabolic pathways or signal transduction cascades.

The pharmaceutical industry has been increasingly interested in spirocyclic compounds due to their unique structural properties and potential therapeutic applications. Spirocycles are known to exhibit low molecular weight and high bioavailability, making them attractive candidates for oral administration. Moreover, the spirocyclic core can prevent conformational flexibility that might otherwise lead to promiscuous binding or rapid degradation.

In terms of synthetic chemistry, 2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid presents an intriguing challenge for organic chemists. The synthesis involves multiple steps, including spirocycloization reactions and functional group transformations such as acetylation and hydrolysis. The introduction of the trifluoroacetyl group requires specialized methodologies to ensure regioselectivity and high yield. Recent reports in synthetic organic chemistry have highlighted novel approaches for introducing trifluoromethyl groups into complex molecules, which could be adapted for the preparation of this compound.

Biologically speaking, the potential activity of 2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid remains largely unexplored but is anticipated based on structural analogs and computational predictions. Researchers are particularly interested in its interaction with enzymes such as kinases or proteases, which are key targets in oncology and inflammatory diseases. The azaspiro structure may provide steric hindrance that enhances selectivity over closely related scaffolds.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can modulate pharmacokinetic properties such as solubility and permeability across biological membranes. Additionally, fluorine substitution can influence metabolic pathways by preventing oxidative degradation or enhancing binding interactions at the atomic level.

As research continues to uncover new applications for spirocyclic compounds like 2-3-(2,2,2-trifluoroacetyl)-3-azaspiro5.5undecan-9-ylacetic acid, it is likely that this molecule will find utility beyond academic research. Industrial pharmaceutical companies are increasingly investing in libraries of specialized scaffolds for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The unique structural features of this compound make it a promising candidate for inclusion in such libraries.

The synthesis and characterization of derivatives of CAS No: 2680865-61-4 could also contribute valuable insights into reaction mechanisms and synthetic methodologies applicable to other complex molecules. For instance, studying how the trifluoroacetyl group influences reactivity could provide insights into designing more efficient synthetic routes for fluorinated compounds—a critical area given their prevalence in modern drugs.

In conclusion, 2680865_61_4 (CAS No: 2680865_61_4) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological entities. Its unique combination of features—such as the spirocyclic core, trifluoroacetyl substitution, azaspiro unit—makes it a compelling subject for both academic research and industrial applications. As our understanding of molecular interactions deepens through advanced computational techniques, 2680865_61_4 (CAS No: 2680865_61_4) may emerge as a key intermediate or lead compound in future drug discovery efforts.